Cas no 7142-67-8 (2,5-bis[(tert-butylamino)methyl]benzene-1,4-diol)

• Product Name: 2,5-bis[(tert-butylamino)methyl]benzene-1,4-diol
• CAS No: 7142-67-8
• MF: C₁₆H₂₉ClN₂O₂
• MW: 316.866663694382
• CID: 1750069
• PubChem ID: 53422918
• Update Time: 2025-04-21

2,5-bis[(tert-butylamino)methyl]benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2,5-bis[(tert-butylamino)methyl]benzene-1,4-diol
• 2,5-bis[(tert-butylamino)methyl]benzene-1,4-diol,hydrochloride
• 2,5-Bis[(tert-butylamino)methyl]benzene-1,4-diol--hydrogen chloride (1/1)
• NSC-48687
• DTXSID20698180
• 7142-67-8
• NSC48687

• Inchi： 1S/C16H28N2O2.ClH/c1-15(2,3)17-9-11-7-14(20)12(8-13(11)19)10-18-16(4,5)6;/h7-8,17-20H,9-10H2,1-6H3;1H
• InChI Key： LWULTJPHFMNTJO-UHFFFAOYSA-N
• SMILES： Cl.OC1C=C(C(=CC=1CNC(C)(C)C)O)CNC(C)(C)C

Computed Properties

• Exact Mass: 280.21524
• Monoisotopic Mass: 316.192
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.5A^2

Experimental Properties

• Density: 1.043
• Boiling Point: 418.9°C at 760 mmHg
• Flash Point: 98.3°C
• Refractive Index: 1.537
• PSA: 64.52